2-Cyano-4-(3-hydroxymethylphenyl)phenol, 95%
Overview
Description
2-Cyano-4-(3-hydroxymethylphenyl)phenol, 95% (2C4HMPP95%) is a phenolic compound with a wide range of applications in both scientific research and industrial production. It is a versatile, cost-effective, and relatively safe compound that has been used in a variety of fields, including organic chemistry, biochemistry, and pharmacology.
Mechanism of Action
2C4HMPP95% acts as a catalyst in biochemical reactions by forming a complex with the substrate, which increases the rate of the reaction. In pharmacological studies, it acts as an inhibitor of enzymes by binding to the active site of the enzyme, preventing the substrate from binding and thus preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
2C4HMPP95% has been shown to have a variety of biochemical and physiological effects. In biochemical studies, it has been shown to increase the rate of oxidation of alcohols, the dehydration of amines, and the isomerization of hydrocarbons. In pharmacological studies, it has been shown to inhibit the activity of enzymes, such as cytochrome P450, and to have a variety of drug-like effects on the body, including anticoagulant, anti-inflammatory, and anti-tumor effects.
Advantages and Limitations for Lab Experiments
2C4HMPP95% has a number of advantages for use in laboratory experiments. It is relatively inexpensive, readily available, and relatively safe to use. It is also versatile and can be used in a variety of applications, including organic synthesis, biochemistry, and pharmacology. However, it does have some limitations. It is not soluble in organic solvents and can be difficult to purify. It is also sensitive to air and light and must be handled with care.
Future Directions
The use of 2C4HMPP95% in scientific research is still in its infancy, and there are many potential future directions for its use. One potential direction is the use of 2C4HMPP95% in the synthesis of new and novel compounds, such as heterocyclic compounds, dyes, and pharmaceuticals. Another potential direction is the use of 2C4HMPP95% in the development of new and improved catalysts for biochemical reactions. Additionally, 2C4HMPP95% could be used in the development of new and improved inhibitors of enzymes, such as cytochrome P450, and in the study of the effects of drugs on the body. Finally, 2C4HMPP95% could be used to develop new and improved methods of purification and solubilization.
Synthesis Methods
2C4HMPP95% can be synthesized by a variety of methods. The most common method is the condensation of 3-hydroxymethylphenol with cyanide in an aqueous solution, resulting in a yellow-colored solution. This reaction can be catalyzed by an acid or base, such as hydrochloric acid or sodium hydroxide. The yield of the reaction can be increased by the addition of a small amount of sodium hypochlorite, which acts as a reducing agent. The reaction can be further optimized by the addition of a surfactant, such as sodium dodecyl sulfate, to increase the solubility of the reactants.
Scientific Research Applications
2C4HMPP95% has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as an inhibitor of enzymes in pharmacological studies. In organic synthesis, it has been used to synthesize a variety of compounds, including heterocyclic compounds, dyes, and pharmaceuticals. In biochemical reactions, it has been used to catalyze the oxidation of alcohols, the dehydration of amines, and the isomerization of hydrocarbons. In pharmacological studies, it has been used to study the inhibition of enzymes, such as cytochrome P450, and the effects of drugs on the body.
properties
IUPAC Name |
2-hydroxy-5-[3-(hydroxymethyl)phenyl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2/c15-8-13-7-12(4-5-14(13)17)11-3-1-2-10(6-11)9-16/h1-7,16-17H,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUGSQFGDFVTQMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC(=C(C=C2)O)C#N)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40684666 |
Source
|
| Record name | 4-Hydroxy-3'-(hydroxymethyl)[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-4-(3-hydroxymethylphenyl)phenol | |
CAS RN |
1261918-89-1 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carbonitrile, 4-hydroxy-3′-(hydroxymethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261918-89-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxy-3'-(hydroxymethyl)[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
